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Compound of Interest

Compound Name: alpha-Retinoic acid

CAS No.: 52978-64-0

Cat. No.: B12690561

Get Quote

ic Acid Stock Solution in DMSO**

Audience: Researchers, scientists, and drug development professionals.

1. Introduction

α-Retinoic acid (α-RA), also known as all-trans-retinoic acid (ATRA), is a biologically active

metabolite of vitamin A. It is a crucial signaling molecule in various physiological processes,

including cell growth, differentiation, and embryonic development.[1][2] In research and drug

development, α-RA is frequently used to induce neuronal differentiation of stem cells and in

cancer research.[1] Due to its lipophilic nature, α-RA is practically insoluble in aqueous

solutions and is therefore commonly dissolved in organic solvents, such as dimethyl sulfoxide

(DMSO), to prepare stock solutions for experimental use.[3][4][5]

This document provides a detailed protocol for the preparation, storage, and handling of α-

Retinoic acid stock solutions in DMSO.

2. Quantitative Data Summary
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The following table summarizes the key quantitative parameters for the preparation of α-

Retinoic acid stock solutions in DMSO.

Parameter Value Source(s)

Molecular Weight 300.44 g/mol [2][6]

Solubility in DMSO Up to 100 mM (upon warming) [6]

~40 mg/mL [3][5]

~20 mg/mL [4]

Recommended Stock

Concentrations

1 mM, 5 mM, 10 mM, 15 mM,

50 mM, 100 mM
[6][7][8]

Storage Temperature (Powder) -20°C, protected from light [1][6]

Storage Temperature (DMSO

Stock)

-20°C or -80°C, in light-

protected aliquots
[6][7][8][9]

Stability in DMSO

Conflicting reports: Stable for

up to 6 months at -20°C.[2]

Some studies suggest

degradation in as little as 3

weeks.[9] It is recommended

to prepare fresh solutions or

test for activity if stored for

over a month.[5][9][10]

DMSO Concentration in

Culture
Should not exceed 0.5% [6]

3. Experimental Protocol: Preparation of a 10 mM α-Retinoic Acid Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution. Adjustments for other

concentrations can be made by scaling the volumes accordingly.

3.1. Materials

α-Retinoic acid powder (light-sensitive)
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, light-protected microcentrifuge tubes (e.g., amber or wrapped in aluminum foil)

Pipettes and sterile pipette tips

Vortex mixer

Water bath or incubator set to 37°C

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

3.2. Procedure

CRITICAL: α-Retinoic acid is sensitive to light, heat, and air, especially in solution.[3][7][9] All

steps should be performed in subdued light.

Pre-warm DMSO: Warm the required volume of DMSO to 37°C to aid in the dissolution of

the α-Retinoic acid.[6][11]

Weighing α-Retinoic Acid: In a suitable weighing vessel, carefully weigh out the desired

amount of α-Retinoic acid powder. For example, to prepare 1 mL of a 10 mM stock solution,

weigh out 3.004 mg of α-Retinoic acid (Molecular Weight = 300.44 g/mol ). It is often more

practical to weigh a larger amount, such as 10 mg, and dissolve it in the appropriate volume

of DMSO (3.33 mL for 10 mM).[1]

Dissolution:

Transfer the weighed α-Retinoic acid powder into a sterile, light-protected tube.

Add the pre-warmed DMSO to the tube containing the powder.

Vortex the solution until the powder is completely dissolved. Gentle warming at 37°C for 3-

5 minutes can facilitate solubilization.[6][11]

Aliquoting and Storage:
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Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,

light-protected microcentrifuge tubes. This is crucial to avoid repeated freeze-thaw cycles

which can degrade the compound.[6][8]

Store the aliquots at -20°C or -80°C for long-term storage.[7][9]

3.3. Use in Cell Culture

Thaw a single aliquot of the α-Retinoic acid stock solution at 37°C immediately before use.[6]

To prevent precipitation, pre-warm the cell culture medium before adding the reconstituted

compound.[6]

Dilute the stock solution to the desired final concentration in the pre-warmed cell culture

medium. Ensure the final concentration of DMSO in the culture does not exceed 0.5%, as

higher concentrations can be toxic to cells.[6]

4. Safety Precautions

α-Retinoic acid: Handle with care as it is a potent biological agent. Avoid inhalation of the

powder and contact with skin and eyes.

DMSO: DMSO is a powerful solvent that can be absorbed through the skin, potentially

carrying dissolved substances with it.[12] Always wear gloves and work in a well-ventilated

area.

Light Protection: α-Retinoic acid is highly sensitive to light. Protect the powder and solutions

from light at all times by using amber vials or wrapping containers with aluminum foil.[3][7]

5. Visualizations

Preparation Storage Use

Weigh α-RA Powder Dissolve in pre-warmed DMSO
 Add powder to tube

Vortex & Warm (37°C)
 Ensure complete dissolution

Aliquot into light-protected tubes Single-use volumes Store at -20°C or -80°C
 Avoid freeze-thaw

Thaw aliquot at 37°C Immediately before use Dilute in pre-warmed culture medium
 To final concentration
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Click to download full resolution via product page

Caption: Experimental workflow for preparing and using α-Retinoic acid stock solution.
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Caption: Simplified signaling pathway of α-Retinoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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